![molecular formula C22H15N3 B11541869 N-[(11Z)-6-methyl-11H-indeno[1,2-b]quinoxalin-11-ylidene]aniline](/img/structure/B11541869.png)
N-[(11Z)-6-methyl-11H-indeno[1,2-b]quinoxalin-11-ylidene]aniline
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Overview
Description
N-[(11Z)-6-methyl-11H-indeno[1,2-b]quinoxalin-11-ylidene]aniline is a complex organic compound that belongs to the class of indenoquinoxalines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound features a quinoxaline moiety fused with an indene ring, which is further substituted with a methyl group and an aniline moiety.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[(11Z)-6-methyl-11H-indeno[1,2-b]quinoxalin-11-ylidene]aniline can be achieved through a multicomponent reaction involving ninhydrin, malononitrile, and various diamines in a water medium under catalyst-free conditions . This green approach is highly efficient, yielding the target product in high yields (73-98%) with short reaction times at room temperature . Another method involves the condensation of ninhydrin with o-phenylenediamine, followed by nucleophilic addition of hydrazine hydrate to the resulting ketone .
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
N-[(11Z)-6-methyl-11H-indeno[1,2-b]quinoxalin-11-ylidene]aniline undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions
Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.
Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.
Substitution: Substitution reactions can be carried out using halogenating agents like bromine or chlorine.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoxaline derivatives, while reduction could produce various indenoquinoxaline analogs.
Scientific Research Applications
N-[(11Z)-6-methyl-11H-indeno[1,2-b]quinoxalin-11-ylidene]aniline has several scientific research applications:
Mechanism of Action
The mechanism of action of N-[(11Z)-6-methyl-11H-indeno[1,2-b]quinoxalin-11-ylidene]aniline involves its interaction with specific molecular targets and pathways. For instance, it acts as a c-Jun N-terminal kinase (JNK) inhibitor, which plays a central role in various physiological and pathological processes . The compound’s ability to inhibit JNK activity is attributed to its binding affinity to the JNK catalytic site, which prevents the activation of downstream signaling pathways involved in inflammation and cancer .
Comparison with Similar Compounds
Similar Compounds
11H-indeno[1,2-b]quinoxalin-11-one oxime: This compound is a specific JNK inhibitor with anticancer and neuroprotective properties.
Tryptanthrin-6-oxime: Another JNK inhibitor with similar biological activities.
Uniqueness
N-[(11Z)-6-methyl-11H-indeno[1,2-b]quinoxalin-11-ylidene]aniline is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to other indenoquinoxaline derivatives
Properties
Molecular Formula |
C22H15N3 |
---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
6-methyl-N-phenylindeno[1,2-b]quinoxalin-11-imine |
InChI |
InChI=1S/C22H15N3/c1-14-8-7-13-18-19(14)25-21-17-12-6-5-11-16(17)20(22(21)24-18)23-15-9-3-2-4-10-15/h2-13H,1H3 |
InChI Key |
AYUPXARMZDLHKT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C(=CC=C1)N=C3C(=N2)C4=CC=CC=C4C3=NC5=CC=CC=C5 |
Origin of Product |
United States |
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